Cas no 1261851-85-7 (Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate)

• Product Name: Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate
• CAS No: 1261851-85-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4963100
• Update Time: 2025-10-18

Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate

• Inchi： 1S/C11H13BrO3/c1-2-15-11(14)6-4-8-3-5-9(12)7-10(8)13/h3,5,7,13H,2,4,6H2,1H3
• InChI Key： AKWJWGRAVBBDQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CCC(=O)OCC

Computed Properties

• Exact Mass: 272.00481 g/mol
• Monoisotopic Mass: 272.00481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5
• Molecular Weight: 273.12

Additional information on Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate

Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate (CAS No. 1261851-85-7): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate (CAS No. 1261851-85-7) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound belongs to the class of esters and is characterized by a brominated and hydroxylated aromatic ring linked to an ethyl ester group. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate typically involves a multi-step process. One common approach is the condensation of 4-bromo-2-hydroxybenzaldehyde with propionic acid, followed by esterification with ethanol. This method yields the desired compound with high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In terms of physical properties, Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate is a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 309.1 g/mol and exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point is around -10°C, and its boiling point is approximately 270°C at atmospheric pressure. These properties make it suitable for various chemical reactions and purification techniques.

The chemical stability of Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate is an important consideration in its handling and storage. The compound is generally stable under normal laboratory conditions but should be protected from moisture and strong acids or bases to prevent degradation. It is also advisable to store it in a cool, dry place away from direct sunlight to maintain its integrity.

In the realm of pharmaceutical research, Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate has shown promise as an intermediate in the synthesis of potential therapeutic agents. One area of interest is its use in the development of anti-inflammatory drugs. Studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another potential application lies in the field of cancer research. Recent studies have explored the anticancer properties of compounds derived from Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate. These derivatives have been shown to induce apoptosis in various cancer cell lines, suggesting their potential as novel anticancer agents. Further research is needed to elucidate the mechanisms underlying these effects and to optimize their therapeutic potential.

Beyond its pharmaceutical applications, Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate has also found use in other areas of chemistry and materials science. For instance, it can serve as a building block for the synthesis of advanced polymers and functional materials with tailored properties. The presence of both bromine and hydroxyl groups provides multiple reaction sites for further functionalization, making it a valuable starting material for a wide range of chemical transformations.

The safety profile of Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate is another critical aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

In conclusion, Ethyl 3-(4'-bromo-2'-hydroxyphenyl)propionate (CAS No. 1261851-85-7) is a multifaceted compound with a wide range of applications in pharmaceutical research and beyond. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in various scientific fields.